Cas no 16870-96-5 (5H-Dibenz[b,f]azepine-5-propanaminium,10,11-dihydro-N,N,N-trimethyl-)

5H-Dibenz[b,f]azepine-5-propanaminium,10,11-dihydro-N,N,N-trimethyl- structure
16870-96-5 structure
Product Name:5H-Dibenz[b,f]azepine-5-propanaminium,10,11-dihydro-N,N,N-trimethyl-
CAS No:16870-96-5
MF:C20H27N2
MW:295.441785097122
CID:180133
PubChem ID:161200
Update Time:2025-04-19

5H-Dibenz[b,f]azepine-5-propanaminium,10,11-dihydro-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-Dibenz[b,f]azepine-5-propanaminium,10,11-dihydro-N,N,N-trimethyl-
    • N-methylimipramine
    • 3-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,N,N-trimethylpropan-1-aminium
    • 5H-Dibenz(b,f)azepine-5-propanaminium, 10,11-dihydro-N,N,N-trimethyl-
    • 10,11-Dihydro-5-[3-(trimethylaminio)propyl]-5H-dibenzo[b,f]azepine
    • 10,11-Dihydro-N,N,N-trimethyl-5H-dibenz[b,f]azepine-5-propan-1-aminium
    • DTXSID10937530
    • 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl-trimethyl-azanium
    • A814529
    • 16870-96-5
    • 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl-trimethylazanium
    • 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl-trimethylammonium
    • Inchi: 1S/C20H27N2/c1-22(2,3)16-8-15-21-19-11-6-4-9-17(19)13-14-18-10-5-7-12-20(18)21/h4-7,9-12H,8,13-16H2,1-3H3/q+1
    • InChI Key: KUBAYUCQNCPIHS-UHFFFAOYSA-N
    • SMILES: [N+](C)(C)(C)CCCN1C2C=CC=CC=2CCC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 295.21761
  • Monoisotopic Mass: 295.217423870g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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